Cas no 915301-51-8 (1-Propanol, 3-[(1-ethoxyethyl)thio]-)

• Product Name: 1-Propanol, 3-[(1-ethoxyethyl)thio]-
• CAS No: 915301-51-8
• MF: C₇H₁₆O₂S
• MW: 164.265741348267
• CID: 787289
• PubChem ID: 71428834
• Update Time: 2025-04-19

1-Propanol, 3-[(1-ethoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(1-ethoxyethyl)thio]-
• 3-(1-ethoxyethylsulfanyl)propan-1-ol
• 915301-51-8
• 3-[(1-ETHOXYETHYL)SULFANYL]PROPAN-1-OL
• DTXSID50847548

• Inchi： 1S/C7H16O2S/c1-3-9-7(2)10-6-4-5-8/h7-8H,3-6H2,1-2H3
• InChI Key： JJOSCRPJCQGQMM-UHFFFAOYSA-N
• SMILES： S(CCCO)C(C)OCC

Computed Properties

• Exact Mass: 164.08710092g/mol
• Monoisotopic Mass: 164.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.8Ų